Cas no 2728725-24-2 ([(2S,4R)-4-(hydroxymethyl)azetidin-2-yl]methanol; trifluoroacetic acid)

• Product Name: [(2S,4R)-4-(hydroxymethyl)azetidin-2-yl]methanol; trifluoroacetic acid
• CAS No: 2728725-24-2
• MF: C₇H₁₂F₃NO₄
• MW: 231.169692993164
• CID: 5910355
• PubChem ID: 165592345
• Update Time: 2023-12-13

[(2S,4R)-4-(hydroxymethyl)azetidin-2-yl]methanol; trifluoroacetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-37109809
• 2728725-24-2
• [(2S,4R)-4-(hydroxymethyl)azetidin-2-yl]methanol; trifluoroacetic acid

• Inchi： 1S/C5H11NO2.C2HF3O2/c7-2-4-1-5(3-8)6-4;3-2(4,5)1(6)7/h4-8H,1-3H2;(H,6,7)/t4-,5+;
• InChI Key： SRJAMBMVJQWMLZ-JEVYUYNZSA-N
• SMILES： FC(C(=O)O)(F)F.OC[C@H]1C[C@@H](CO)N1

Computed Properties

• Exact Mass: 231.07184235g/mol
• Monoisotopic Mass: 231.07184235g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 152
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 89.8Ų